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Compound of Interest

Compound Name: 1-Hexen-3-yne

Cat. No.: B080827 Get Quote

An In-depth Technical Guide to 1-Hexen-3-yne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Hexen-3-yne, a versatile building

block in organic synthesis. The document details its chemical and physical properties,

synthesis, and reactivity, with a focus on applications relevant to chemical research and drug

discovery.

Compound Identification and Molecular Structure
CAS Number: 13721-54-5[1][2]

IUPAC Name: 1-Hexen-3-yne

Synonyms: Ethylvinylacetylene, Vinylethylacetylene[1][2]

Molecular Formula: C₆H₈

Molecular Weight: 80.13 g/mol [3]

The molecular structure of 1-Hexen-3-yne features a conjugated system consisting of a

terminal double bond and an internal triple bond. This arrangement of unsaturated bonds

imparts unique reactivity to the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. 1-Hexen-3-yne [webbook.nist.gov]

3. nmppdb.com.ng [nmppdb.com.ng]

To cite this document: BenchChem. ["1-Hexen-3-yne" CAS number and molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080827#1-hexen-3-yne-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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